Cas no 2770544-90-4 (benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate)

• Product Name: benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate
• CAS No: 2770544-90-4
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 6465983
• PubChem ID: 165993192
• Update Time: 2025-10-30

benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2770544-90-4
• EN300-37397060
• benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate

• Inchi： 1S/C15H24N2O4/c18-11-4-8-17(10-12-19)9-7-16-15(20)21-13-14-5-2-1-3-6-14/h1-3,5-6,18-19H,4,7-13H2,(H,16,20)
• InChI Key： KCWUCTZEBGQCHL-UHFFFAOYSA-N
• SMILES： OCCN(CCNC(=O)OCC1C=CC=CC=1)CCCO

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82Ų

Additional information on benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate

Introduction to Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate (CAS No. 2770544-90-4)

Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate, identified by its CAS number 2770544-90-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex amino and carbamate functional groups, has garnered attention for its potential applications in drug development and molecular research. The intricate structure of Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate suggests a multifaceted role in biochemical interactions, making it a subject of extensive study in contemporary scientific literature.

The primary focus of this introduction is to provide a comprehensive overview of the compound, emphasizing its chemical properties, potential biological activities, and recent advancements in research that highlight its significance. By delving into the molecular characteristics and experimental findings, we aim to offer a detailed understanding of how this compound fits into the broader landscape of pharmaceutical innovation.

The chemical structure of Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a long aliphatic chain containing both hydroxyethyl and hydroxypropyl groups. This arrangement results in a molecule with multiple reactive sites, enabling diverse interactions with biological targets. The presence of hydroxyl groups enhances solubility and potential hydrogen bonding capabilities, while the amino groups contribute to basicity and nucleophilicity, making the compound amenable to various chemical modifications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate has emerged as a promising candidate due to its structural features that allow for selective binding to specific biomolecules. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, suggesting potential therapeutic applications.

One of the most compelling aspects of Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate is its versatility in drug design. The flexible aliphatic chain provides a scaffold for further chemical derivatization, enabling researchers to fine-tune its properties for specific biological targets. This adaptability has led to several innovative approaches in medicinal chemistry, where modifications aimed at enhancing potency, selectivity, and pharmacokinetic profiles are being explored.

The synthesis of Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the carbamate group followed by the introduction of the hydroxylated ethylene and propylene chains. Advanced synthetic techniques such as controlled condensation reactions and selective functional group transformations are employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the biological activity of Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate has been conducted through various in vitro assays designed to assess its interaction with target proteins and enzymes. Initial results have shown promising effects on certain inflammatory pathways, indicating potential benefits in treating chronic inflammatory conditions. Additionally, studies have explored its interaction with cellular receptors involved in signal transduction processes, which could have implications for developing treatments against neurological disorders.

The pharmacokinetic properties of this compound are also under investigation to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential side effects. Advanced computational models are being utilized alongside experimental data to predict how Benzyl N-{2-[(2-hydroxyethyl)(3-hydroxypropyl)amino]ethyl}carbamate will behave within biological systems.

In conclusion, Benzyl N-{[(2-hydroxyethoxy)(3-hydroxypropoxy)]amino}ethyl carbamate (CAS No. 2770544-90-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile biological interactions. The ongoing research into this compound not only highlights its potential as a therapeutic agent but also underscores the importance of innovative approaches in drug discovery. As scientific understanding continues to evolve, compounds like these will play an increasingly crucial role in addressing complex medical challenges.